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For Researchers, Scientists, and Drug Development Professionals

Abstract

Folenox, chemically known as isolongifolene epoxide, is a sesquiterpenoid derivative primarily
recognized for its applications in the fragrance industry. This document provides a
comprehensive technical overview of its chemical structure, properties, and synthesis. Notably,
a thorough review of publicly available scientific literature reveals a significant lack of data
pertaining to its biological activity, mechanism of action, or any involvement in cellular signaling
pathways. Therefore, this guide focuses on the well-documented chemical aspects of Folenox
and addresses the current information gap in the context of life sciences and drug
development.

Chemical Structure and Properties

Folenox is a tricyclic epoxide with the systematic IUPAC name (1aR,4aR,7S,8aS)-Octahydro-
4,4,8,8-tetramethyl-4a,7-methano-4aH-naphth[1,8a-b]oxirene. Its chemical structure is
characterized by a strained oxirane ring fused to the isolongifolene backbone.

Table 1: Physicochemical Properties of Folenox
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Property Value Source(s)

Molecular Formula C15H240 [1]

Molecular Weight 220.35 g/mol

CAS Number 26619-69-2 [11[2]

Appearance Colorless to pale yellow liquid [3]

Density 1.04 g/cm3

Boiling Point 259.2 °C at 760 mmHg [1114]

Flash Point 94.6 °C [1](4]

Solubility Soluble in alcohol; Insoluble in 3]
water

logP (o/w) 3.77030 [1]

Synthesis of Folenox (Isolongifolene Epoxide)

Folenox is synthetically derived from isolongifolene, a sesquiterpene hydrocarbon. The primary
method for its synthesis is the epoxidation of the double bond in the isolongifolene structure.

General Experimental Protocol: Epoxidation of
Isolongifolene

The following is a generalized protocol for the synthesis of Folenox, based on common
epoxidation reactions. Specific conditions and reagents may vary based on the desired yield
and purity.

Materials:
¢ Isolongifolene

e An epoxidizing agent (e.g., peracetic acid, meta-chloroperoxybenzoic acid (m-CPBA), or
hydrogen peroxide in the presence of a catalyst)

e A suitable solvent (e.g., dichloromethane, chloroform)
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» Sodium bicarbonate solution (for quenching)

¢ Anhydrous magnesium sulfate (for drying)

« Silica gel for column chromatography (for purification)
Procedure:

o Dissolve isolongifolene in a suitable solvent in a round-bottom flask equipped with a
magnetic stirrer and under a controlled atmosphere (e.g., nitrogen).

e Cool the reaction mixture in an ice bath.

» Slowly add the epoxidizing agent to the stirred solution. The reaction is typically exothermic
and should be monitored.

» Allow the reaction to proceed at a controlled temperature (e.g., 0 °C to room temperature) for
a specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

o Separate the organic layer and wash it sequentially with sodium bicarbonate solution and
brine.

e Dry the organic layer over anhydrous magnesium sulfate and filter.
o Remove the solvent under reduced pressure to obtain the crude product.

o Purify the crude Folenox using column chromatography on silica gel with an appropriate
eluent system (e.g., a hexane/ethyl acetate gradient).

o Characterize the purified Folenox using analytical techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.
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Caption: Experimental workflow for the synthesis of Folenox.

Analytical Characterization

The identity and purity of Folenox are typically confirmed using standard analytical techniques.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the
purity of the compound and to confirm its molecular weight from the mass spectrum of the
parent ion.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
elucidating the detailed chemical structure of Folenox, confirming the presence of the
epoxide ring and the overall carbon skeleton.

Biological Activity and Signaling Pathways: A
Noteworthy Absence of Data

A comprehensive search of scientific databases and literature reveals a conspicuous absence
of information regarding the biological activity of Folenox. There are no published studies that
investigate its mechanism of action, its interaction with biological targets, or its effects on
cellular signaling pathways.

This lack of data suggests that Folenox has not been a subject of investigation in the fields of
pharmacology, toxicology, or drug development. Its primary and seemingly exclusive
application is within the fragrance industry, where it is valued for its olfactory properties.
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Caption: Logical relationship of Folenox's known applications and data gaps.

Conclusion

Folenox (isolongifolene epoxide) is a well-characterized compound from a chemical
standpoint, with established methods for its synthesis and analysis. Its utility is firmly
established in the fragrance industry. However, for researchers, scientists, and professionals in
drug development, it is crucial to recognize that there is currently no scientific evidence to
suggest any pharmacological or biological activity. The absence of data on its mechanism of
action and interaction with signaling pathways makes it an unchartered territory for life science
applications. Future research could potentially explore the biological effects of Folenox, but as
it stands, it remains solely a compound of interest for its olfactory properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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